3-(4-Fluorobenzoyl)benzaldehyde

• IUPAC Name: 3-(4-fluorobenzoyl)benzaldehyde
• InChI: InChI=1S/C14H9FO2/c15-13-6-4-11(5-7-13)14(17)12-3-1-2-10(8-12)9-16/h1-9H
• InChI Key: OKXUEVSOUHBRGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)C2=CC=C(C=C2)F)C=O
• Molecular Formula: C14H9FO2
• Molecular Weight: 228.22 g/mol

Description

3-(4-Fluorobenzoyl)benzaldehyde, also known as 4-Fluoro-benzaldehyde-(3-benzoylphenyl) ketone or FBB, is an important organic compound with unique physical, chemical, and biological properties. It is a white to yellow solid with a molecular weight of 228.22.

Synthesis Analysis

The synthesis of this compound has been reported in several studies. For instance, a series of novel benzaldehyde derivatives containing 1,3,4-thiadiazole were prepared in high yield from 4-fluorobenzaldehyde and 2-amino-5-substituted-1,3,4-thiadiazole. Another study showed the possibility of nucleophilic substitution of the fluorine atom in 4-fluorobenzaldehyde with amines under convection heating and microwave irradiation.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C14H9FO2. The InChI code for this compound is 1S/C14H9FO2/c15-13-6-4-11(5-7-13)14(17)12-3-1-2-10(8-12)9-16/h1-9H.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 228.22 and a linear formula of C14H9FO2.

Scientific Research Applications

Synthesis and Characterization

• Liu, Feng, Yin, and Su (2014) investigated novel benzaldehyde derivatives containing 1,3,4-thiadiazole, prepared from 4-fluorobenzaldehyde. These derivatives exhibit unique fluorescence properties, showcasing the role of 3-(4-Fluorobenzoyl)benzaldehyde in developing compounds with potential applications in fluorescence-based technologies (Liu, Feng, Yin, & Su, 2014).

Catalytic Processes

• Suzuki et al. (2008) demonstrated the use of this compound in N-heterocyclic carbene-catalyzed aroylation, contributing to the synthesis of polysubstituted benzophenones. This highlights its utility in catalysis and organic synthesis (Suzuki, Ota, Fukuta, Ueda, & Sato, 2008).

Enzyme-Catalyzed Reactions

• Kühl et al. (2007) utilized benzaldehyde derivatives in enzyme-catalyzed asymmetric C–C-bond formation. The study underscores the importance of benzaldehyde derivatives in enzymatic reactions, contributing to the field of biocatalysis (Kühl, Zehentgruber, Pohl, Müller, & Lütz, 2007).

Antioxidant Activities

• Yüksek et al. (2015) synthesized compounds from 4-(4-methylbenzoxy)benzaldehyde and studied their in vitro antioxidant activities. This indicates the potential role of benzaldehyde derivatives in developing antioxidants (Yüksek, Koca, Gürsoy-Kol, Akyıldırım, & Çelebier, 2015).

Luminescence Sensing

• Shi, Zhong, Guo, and Li (2015) developed lanthanide metal-organic frameworks using benzaldehyde derivatives for luminescence sensing of benzaldehyde-based chemicals, demonstrating the application in chemical sensing technologies (Shi, Zhong, Guo, & Li, 2015).

Bioactivity Studies

• Gul et al. (2016) synthesized benzaldehyde derivatives for studies on their cytotoxicity and potential as enzyme inhibitors, indicating the relevance in medicinal chemistry and pharmacology (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016).